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Compound of Interest

(1S)-5-fluoro-2,3-dihydro-1H-
Compound Name:

inden-1-ol
CAS No.: 1235439-34-5
Cat. No.: B2993273

Get Quote

\ J

Target Audience: Researchers, scientists, and drug development professionals. Context: (S)-5-
Fluoro-1-indanol is a highly valued chiral building block utilized in the synthesis of advanced
active pharmaceutical ingredients (APIs). It serves as a critical intermediate in the development
of 1[1] and is frequently explored in the structural optimization of calcitonin gene-related
peptide (CGRP) receptor antagonists (such as analogues within the Telcagepant/MK-0974
development pathway).

Mechanistic Rationale & Strategy (E-E-A-T)

Achieving high enantiomeric excess (ee) for this fluoroindanol derivative is critical, as the
absolute stereochemistry at the C1 position directly dictates the target drug's receptor binding
affinity and pharmacokinetic profile. To synthesize (S)-5-fluoro-1-indanol from 5-fluoro-1-
indanone, Noyori-type Asymmetric Transfer Hydrogenation (ATH) utilizing the bifunctional
catalyst RuCl is the premier methodological choice.

Causality of Experimental Choices:
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» Metal-Ligand Bifunctional Catalysis: The Ru(ll) complex features an N-tosyl-1,2-
diphenylethylenediamine (TsSDPEN) ligand. Unlike traditional reductions, the metal center
and the NH proton of the ligand act synergistically. The 16-electron Ru-amide active species
abstracts a hydride from the hydrogen donor, forming an 18-electron Ru-hydride
intermediate. This intermediate transfers both a hydride (from Ru) and a proton (from NH) to
the ketone in a concerted, six-membered pericyclic transition state, avoiding high-energy
ionic intermediates and ensuring high facial selectivity[2].

e Thermodynamic Driving Force (HCOOH/EtsN): While isopropanol is a common hydrogen
donor, the reaction is reversible and equilibrium-limited. By utilizing a2[2] (typically a 5:2
molar ratio), the dehydrogenation of formic acid produces CO2 gas. The continuous escape
of CO2 renders the reduction thermodynamically irreversible, driving the conversion of the
sterically demanding 1-indanone system to >99%]2].
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Caption: Noyori-type Asymmetric Transfer Hydrogenation (ATH) catalytic cycle for (S)-5-fluoro-
1-indanol.

Quantitative Data Summary

The following table summarizes the optimized parameters for the asymmetric reduction of 5-
fluoro-1-indanone to achieve maximum yield and stereopurity.
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Parameter

Value /| Description

Substrate

5-Fluoro-1-indanone

Target Product

(S)-5-Fluoro-1-indanol

Precatalyst

RuCl

Catalyst Loading (S/C)

1000 : 1 (0.1 mol%)

Hydrogen Donor

HCOOH / EtsN (Azeotropic mixture, 5:2 ratio)

Solvent Dichloromethane (DCM) or Neat
Temperature 30°C

Reaction Time 12 - 16 hours

Conversion Yield > 99%

Enantiomeric Excess (ee)

> 98% (S)-enantiomer

Experimental Protocol: Asymmetric Transfer

Hydrogenation

Self-Validating System Design: This protocol integrates real-time macroscopic cues

(effervescence) and orthogonal analytical techniques to ensure both chemical conversion and

stereochemical fidelity are continuously verified.

Step 1: Preparation of the Hydrogen Donor Mixture

« In a thoroughly dried, argon-purged Schlenk flask, carefully add 5.0 equivalents of
anhydrous Formic Acid (HCOOH) to 2.0 equivalents of Triethylamine (EtsN) at O °C.

o Causality Check: The exothermic neutralization must be strictly temperature-controlled to

prevent the volatilization of formic acid. Altering the 5:2 stoichiometric ratio will disrupt the pH

balance required for optimal catalyst turnover and hydride transfer[3].

Step 2: Catalyst Activation and Substrate Introduction
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 Dissolve 5-fluoro-1-indanone (1.0 eq, e.g., 10 mmol) in a minimal volume of anhydrous
Dichloromethane (DCM) to achieve an approximate 2 M concentration, maintaining a high
reaction rate.

e Add the precatalyst RuCl (0.001 eq, 0.1 mol%).
« Introduce the prepared HCOOH/EtsN azeotropic mixture to the reaction vessel.

e Observation & Validation: The solution will rapidly transition from a dark orange to a deep
red/purple hue, indicating the formation of the active 16-electron Ru-amide species. Gentle
effervescence (CO2 evolution) will commence.

Step 3: Reaction Monitoring and Workup

« Stir the reaction mixture at 30 °C for 12—-16 hours under an argon atmosphere.

 In-Process Control: Monitor the reaction via TLC (Hexanes/Ethyl Acetate 3:1). The cessation
of CO2 bubbling serves as a primary macroscopic indicator of reaction completion. The
ketone (higher

) should be completely consumed, replaced by the more polar alcohol (lower

).

e Quench the reaction by adding saturated aqueous NaHCOs carefully until gas evolution
stops, neutralizing any residual formic acid.

o Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers
with brine, dry over anhydrous Na2S0Oa4, and concentrate in vacuo.

Step 4: Analytical Validation

e Chemical Purity (*H NMR): Confirm the structure via tH NMR (300 MHz, CDCIls). Validation
Check: Look for the disappearance of the ketone a-protons and the appearance of the
diagnostic benzylic carbinol proton at & ~5.2 ppm (t, 1H, J=5.9 Hz)[1].

o Enantiomeric Purity (Chiral HPLC): Determine the ee via Chiral HPLC (e.g., Chiralcel OD-H
column, Hexane/lsopropanol 95:5, 1.0 mL/min, UV detection at 254 nm). The (S)-enantiomer
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typically elutes first; integrate peak areas to confirm >98% ee.

1. Reagent Preparation
Mix HCOOH & EtsN (5:2) at 0°C

l

2. Catalyst Activation
Add Ru(ll) Precatalyst to Substrate in DCM

3. Asymmetric Reduction

Stir at 30°C | Monitor CO2 Evolution

4. In-Process Control
TLC/LC-MS Confirmation of Conversion

>99% Conversion

5. Aqueous Workup
NaHCOs Quench & EtOAc Extraction

Purified Extract

6. Analytical Validation

Chiral HPLC (ee >98%) & 'H NMR

Click to download full resolution via product page

Caption: Step-by-step experimental workflow and validation checkpoints for the synthesis
protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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